Cas no 1058500-76-7 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide)

• Product Name: N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide
• CAS No: 1058500-76-7
• MF: C₂₀H₁₆FN₃O₄
• MW: 381.357148170471
• CID: 6462588
• Update Time: 2025-05-24

N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide
• N-(1,3-benzodioxol-5-ylmethyl)-2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]acetamide

• Inchi： 1S/C20H16FN3O4/c21-15-4-2-14(3-5-15)16-8-20(26)24(11-23-16)10-19(25)22-9-13-1-6-17-18(7-13)28-12-27-17/h1-8,11H,9-10,12H2,(H,22,25)
• InChI Key： DFNSPUJZQJDOLH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CN1C=NC(C2=CC=C(F)C=C2)=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide

Introduction to N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide (CAS No. 1058500-76-7)

N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1058500-76-7, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric elements. The presence of a benzodioxolyl moiety and a pyrimidine core suggests potential biological activity, making it a subject of interest for further research and development.

The molecular structure of this compound is characterized by several key functional groups that contribute to its unique chemical and biological properties. The benzodioxolyl group, also known as an oxygenated phenanthrene derivative, is known for its presence in various bioactive natural products and synthetic drugs. Its incorporation into the molecule suggests potential interactions with biological targets, such as enzymes and receptors. Additionally, the pyrimidine ring is a common scaffold in many pharmacologically active compounds, particularly those targeting nucleic acid metabolism and signal transduction pathways.

The acetamide moiety at the C-terminal end of the molecule introduces a polar amide group, which can enhance solubility and binding affinity. This feature is particularly important in drug design, as it can influence the compound's pharmacokinetic profile. The presence of a fluorine atom at the para position of the phenyl ring further modulates the electronic properties of the molecule, potentially affecting its metabolic stability and binding interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies have shown that compounds with similar structural motifs can exhibit potent activity against various therapeutic targets. For instance, derivatives of benzodioxolyl-containing compounds have been investigated for their potential in treating neurological disorders, while pyrimidine-based molecules are widely explored for their antiviral and anticancer properties.

In the context of current research, N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide may serve as a valuable scaffold for developing new therapeutic agents. The combination of a benzodioxolyl group and a fluorinated pyrimidine core could lead to novel mechanisms of action against diseases that are currently difficult to treat. For example, such compounds might be designed to inhibit specific kinases or modulate neurotransmitter receptors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, may be employed to construct the desired molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate and final products.

Evaluation of the pharmacological properties of N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamide would typically involve in vitro assays to assess its interaction with biological targets. These assays could include enzyme inhibition studies, cell-based assays for receptor binding, and cytotoxicity tests. Additionally, preclinical studies in animal models would be necessary to evaluate its safety profile and pharmacokinetic behavior before considering human clinical trials.

The potential applications of this compound extend across multiple therapeutic areas. Given its structural features, it may exhibit activity against infectious diseases caused by viruses or bacteria that target nucleic acid synthesis or repair mechanisms. Furthermore, its ability to interact with specific enzymes or receptors could make it relevant in treating chronic conditions such as diabetes or cardiovascular diseases.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-[4-(4-fluorophenyl)-6-oxyoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoxygenoneoneoneoneoneoneoneoneoneone-onehydropyrimidin-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxyacetamide (CAS No. 1058500gfgfgfgfgfgfgfgfgfgfgfgfgfgfgfgfg767) will continue to play a crucial role in drug discovery efforts. The integration of cutting-edge technologies in synthetic chemistry and biotechnology will further enhance our ability to develop innovative treatments for diverse human diseases.